1-Methylsulfanyl-4-(2-nitro-propenyl)-benzene

• CAS No.: 713-78-0
• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 1-methylsulfanyl-4-(2-nitroprop-1-enyl)benzene
• InChI: InChI=1S/C10H11NO2S/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-7H,1-2H3
• InChI Key: MQKAYCNNJFDVDE-UHFFFAOYSA-N
• SMILES: CC(=CC1=CC=C(C=C1)SC)[N+](=O)[O-]

Description

1-Methylsulfanyl-4-(2-nitro-propenyl)-benzene is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The intermediate 1-[4-(methylthio)phenyl]-2-nitro-1-propene was prepared as follows: [U.S. Pat. No. 3,117,160, Example V]; a mixture containing 15.2 g of 4-(methylthio)benzaldehyde, 7.5 g of nitroethane, 0.73 g of n-butylamine and 40 ml of absolute ethanol was refluxed with stirring for 21 hours and the solvent then removed by distilling in vacuo. The residue was recrystallized from absolute ethanol (total volume of 60 ml) washed with a small quantity of cold ethanol and dried in vacuo at room temperature to produce 9.3 g of 1-[4-(methylthio)phenyl]-2-nitro-1-propene, m.p. 74°-76° C.

Synthesis routes and methods II

Procedure details

A stirred solution of 4-methylsulfanyl-benzaldehyde (5.0 g, 28.8 mmol) and ammonium acetate (0.666 g, 8.6 mmol) in nitroethane (17 ml, 236 mmol) is heated at reflux for 5 hours. The solvent is removed and the residue is dissolved in CHCl3 (100 ml) and washed with water (100 ml) followed by brine (100 ml). After drying (MgSO4) the solvent is removed to give the title compound as a yellow solid which is used crude in the next step.